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Compound of Interest

Compound Name: Myristoylcholine chloride

Cat. No.: B013755 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of ensuring a safe and compliant work environment. This guide provides

detailed, step-by-step procedures for the safe disposal of Myristoyl chloride, a corrosive and

moisture-sensitive compound. Adherence to these protocols is essential to mitigate risks to

personnel and the environment.

It is important to note that the following information pertains to Myristoyl chloride. Information

regarding "Myristoylcholine chloride" is not readily available, and it is assumed the query

pertains to the former.

Immediate Safety and Handling Precautions
Myristoyl chloride is classified as a corrosive liquid that can cause severe skin burns and eye

damage.[1][2][3] It is also sensitive to moisture and may react violently with water, liberating

toxic gases.[4] Therefore, strict adherence to safety protocols is mandatory when handling this

chemical.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]

Skin Protection: Use chemically resistant gloves (Nitrile rubber is recommended), a lab coat,

and other protective clothing to prevent skin contact.[2]
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Respiratory Protection: Use in a well-ventilated area or with a fume hood to avoid inhaling

vapors, mists, or gas.[2] If ventilation is inadequate, a self-contained breathing apparatus

(SCBA) may be necessary.[1][2]

Step-by-Step Disposal Procedure
The disposal of Myristoyl chloride must be managed by a licensed disposal company and in

accordance with federal, state, and local regulations.[2]

Container Management:

Keep the chemical in its original, tightly sealed container.[2]

Do not mix with other waste materials.

Handle uncleaned containers as you would the product itself.

Spill Management:

In the event of a spill, evacuate the area.[2]

Wear full PPE, including respiratory protection.[2]

Contain the spill using an inert absorbent material such as dry sand, earth, or vermiculite.

[2] Do not use combustible materials like sawdust.

Do not allow the product to enter drains or waterways.[2][5]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.

Waste Disposal:

Waste material is considered hazardous waste.[2]

Arrange for a licensed professional waste disposal service to collect the sealed containers.
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All disposal activities must comply with the U.S. EPA guidelines found in 40 CFR Parts

261.3 and any applicable state and local regulations.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C14H27ClO [1]

Molecular Weight 246.82 g/mol [1]

Boiling Point 172 -176 °C @ 5.00mbar [1]

Melting Point -1 °C [1]

Specific Gravity 0.908 g/cm³ [1]

UN Number 3265 [2]

Hazard Class 8 (Corrosive) [2]

Packing Group II or III [2]

Experimental Protocols
While this document focuses on disposal, the safe handling practices outlined are derived from

standard laboratory safety protocols for corrosive and reactive chemicals. All experimental work

involving Myristoyl chloride should be preceded by a thorough risk assessment and conducted

within a properly functioning chemical fume hood.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Myristoyl chloride.
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Caption: Workflow for the safe disposal of Myristoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. chemicalbook.com [chemicalbook.com]

3. Myristoyl chloride | C14H27ClO | CID 66986 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Myristoyl Chloride: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013755#myristoylcholine-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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